1,3,5-Triazine-2,4(1H,3H)-dione, 3-(4-hydroxycyclohexyl)-1-methyl-6-(methylamino)-

• IUPAC Name: 3-(4-hydroxycyclohexyl)-1-methyl-6-(methylamino)-1,3,5-triazine-2,4-dione
• InChI: InChI=1S/C11H18N4O3/c1-12-9-13-10(17)15(11(18)14(9)2)7-3-5-8(16)6-4-7/h7-8,16H,3-6H2,1-2H3,(H,12,13,17)
• InChI Key: YLNFKJPRYUIXTG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=O)N(C(=O)N1C)C2CCC(CC2)O
• Molecular Formula: C11H18N4O3
• DSSTOX Substance ID: DTXSID8037621
• Molecular Weight: 254.29 g/mol
• CAS RN: 72585-88-7

Description

1,3,5-Triazine-2,4(1H,3H)-dione, 3-(4-hydroxycyclohexyl)-1-methyl-6-(methylamino)- is a useful research compound. Its molecular formula is C11H18N4O3 and its molecular weight is 254.29 g/mol. The purity is usually 95%.
The exact mass of the compound 1,3,5-Triazine-2,4(1H,3H)-dione, 3-(4-hydroxycyclohexyl)-1-methyl-6-(methylamino)- is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Environmental transformation -> Pesticide transformation products (metabolite, successor). However, this does not mean our product can be used or applied in the same or a similar way.
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Scientific Research Applications

Radioligand Applications in PET Imaging

Compounds structurally related to triazines have been investigated for their potential as radioligands in Positron Emission Tomography (PET) imaging. For example, a study on the characterization of radioactive metabolites of the 5-HT1A receptor radioligand, [O-methyl-11C]WAY-100635, in monkey and human plasma by High-Performance Liquid Chromatography (HPLC) suggests that modifications in the cyclohexanecarbonyl moiety could provide enhanced signal contrast in PET studies, allowing for the development of simple biomathematical models for regional brain radioactivity uptake (Osman et al., 1996).

Drug Metabolism and Pharmacokinetics

Understanding the metabolism of drugs is crucial for drug development, including identifying metabolites in human urine following drug administration. For instance, the metabolism and disposition of [14C]BMS-690514, an inhibitor of human epidermal growth factor receptors, were studied in healthy subjects to understand its metabolic pathways. This research highlights the importance of analyzing how compounds are metabolized and how metabolites are excreted, which is relevant for compounds with complex structures, including triazines (Christopher et al., 2010).

Biomonitoring and Exposure Assessment

The assessment of human exposure to chemicals is critical for environmental health studies. Research on the presence of carcinogenic heterocyclic amines in urine of healthy volunteers eating normal diets versus inpatients receiving parenteral alimentation shows how biomonitoring can be used to estimate human exposures to harmful compounds. Such methodologies could be adapted for triazines to evaluate environmental or occupational exposure levels and their potential health impacts (Ushiyama et al., 1991).